N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide

• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 2-(methanesulfonamido)-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C15H16N2O3S/c1-11-6-5-7-12(10-11)16-15(18)13-8-3-4-9-14(13)17-21(2,19)20/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: KFZZHRMVQYLELT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C

Description

N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide, also known as MSA-N, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide involves the inhibition of certain enzymes and proteins in the body. It has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. This compound has also been shown to inhibit the activity of protein kinases, which are enzymes that play a role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for use in the treatment of infections. In animal studies, this compound has been shown to improve cognitive function and memory, making it a potential candidate for use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using different methods. It has also been shown to have low toxicity, making it a safe compound to work with. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide. One potential direction is the further investigation of its potential use in the treatment of neurodegenerative diseases. Another potential direction is the development of more efficient synthesis methods for this compound. Additionally, the study of the structure-activity relationship of this compound can provide insights into the design of more potent compounds with similar or improved properties. Finally, the investigation of the potential use of this compound in agriculture and industry can lead to the development of new applications for this compound.

Synthesis Methods

N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide can be synthesized using various methods. One of the commonly used methods is the reaction between 3-methylacetophenone and 2-chloro-N-methylbenzamide in the presence of a base. The resulting product is then treated with methylsulfonyl chloride to obtain this compound. Another method involves the reaction between 3-methylacetophenone and 2-aminobenzamide in the presence of a reducing agent, followed by treatment with methylsulfonyl chloride.

Scientific Research Applications

N-(3-methylphenyl)-2-[(methylsulfonyl)amino]benzamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and industry. In medicine, this compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been shown to have insecticidal and fungicidal properties, making it a potential candidate for use in pest control. In the industry, this compound has been studied for its potential use in the synthesis of various organic compounds.